Cas no 52704-92-4 (methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate)

• Product Name: methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate
• CAS No: 52704-92-4
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• MDL: MFCD24689948
• CID: 359065
• PubChem ID: 19375882
• Update Time: 2025-10-30

methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-5,5-dimethyl-4-oxo-, methyl ester
• methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate
• EN300-212432
• 52704-92-4
• AT34676
• QBIYSJGOWOLLIO-UHFFFAOYSA-N
• SCHEMBL985653
• Methyl5,5-dimethyl-4-oxooxolane-3-carboxylate
• methyl 5,5-dimethyl-4-oxotetrahydrofuran-3-carboxylate
• DTXSID20598515

• MDL： MFCD24689948
• Inchi： 1S/C8H12O4/c1-8(2)6(9)5(4-12-8)7(10)11-3/h5H,4H2,1-3H3
• InChI Key： QBIYSJGOWOLLIO-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC)C(C1(C)C)=O

Computed Properties

• Exact Mass: 172.07356
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Additional information on methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate

Recent Advances in the Study of Methyl 5,5-Dimethyl-4-oxooxolane-3-carboxylate (CAS: 52704-92-4) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate (CAS: 52704-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This γ-lactone derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, synthetic chemistry, and biocatalysis. Recent studies have highlighted its utility as a versatile building block for the synthesis of complex molecules, as well as its role in modulating biological pathways.

One of the key areas of research involving methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate is its application in the synthesis of bioactive compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of novel anti-inflammatory agents. The study reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammatory processes. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, resulting in derivatives with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate has also been investigated for its role in biocatalysis. A recent paper in ACS Catalysis detailed its use as a substrate for engineered enzymes in the production of chiral intermediates. The study showcased the compound's compatibility with enzymatic transformations, enabling the stereoselective synthesis of high-value chemicals. This approach not only enhances the efficiency of synthetic routes but also aligns with the growing demand for sustainable and environmentally friendly chemical processes.

Another noteworthy development is the exploration of this compound's mechanism of action in cellular systems. Research published in Cell Chemical Biology in early 2024 revealed that methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate interacts with specific protein targets involved in metabolic regulation. Using proteomics and metabolomics approaches, the researchers identified its ability to modulate the activity of key enzymes in the glycolysis pathway, suggesting potential applications in metabolic disorder therapeutics.

Despite these promising findings, challenges remain in the broader application of methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate. Issues such as scalability of synthesis, stability under physiological conditions, and off-target effects in biological systems require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced delivery systems.

In conclusion, recent studies on methyl 5,5-dimethyl-4-oxooxolane-3-carboxylate (CAS: 52704-92-4) underscore its growing importance in chemical biology and pharmaceutical research. Its versatility as a synthetic building block, combined with its emerging biological activities, positions this compound as a valuable tool for drug discovery and development. Future research directions may focus on expanding its therapeutic applications and optimizing its properties for clinical translation.